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Food Effect & Pharmacokinetic Data

The table below summarizes the key findings from clinical studies on the effect of food on canagliflozin.

Aspect Findings Clinical Conclusion

Overall
Bioavailability

No clinically significant effect on systemic

exposure (AUC and C~max~) [1] [2].

Can be taken with or without
food [1] [3] [4].

High-Fat Meal
Study

90% confidence intervals for AUC and

C~max~ ratios (fed vs. fasted) were within
standard bioequivalence limits (80-125%)

[1] [2].

Food does not affect the drug's

absorption.

Fixed-Dose
Combination (with
Metformin)

Food did not affect canagliflozin exposure;

metformin C~max~ decreased by 16%
when taken with food, but this is not

clinically meaningful [5] [6].

The combination is

recommended with food to
improve gastrointestinal

tolerability of metformin [5].

Recommended Administration Timing

Although food does not affect absorption, timing relative to meals is important for blood glucose control.
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Official Recommendation: Administer canagliflozin before the first meal of the day [1] [3] [4].

Mechanism and Rationale: Doses above 200 mg taken 20-30 minutes before a meal have been
shown to slow the rate of intestinal glucose absorption, thereby reducing the postprandial plasma

glucose (PPG) excursion in the first few hours after eating [1]. This effect is attributed to the minor
inhibition of SGLT1 receptors in the small intestine [3].

The following diagram illustrates the workflow and rationale behind the meal-timing recommendation.
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Experimental Protocol Overview

For researchers, here is a summary of a key clinical study methodology that investigated the food effect.

Study Design: A randomized, open-label, single-dose, two-period crossover study in healthy
participants [2].
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Treatment Sequence: Participants were randomized to receive canagliflozin (300 mg) under fasted

conditions in one period and under fed conditions in the other, or vice versa [1] [2].
Fed State: A standardized high-fat breakfast was administered 30 minutes prior to dosing [1].

Washout Period: 10 to 14 days between treatment periods [2].
PK Assessment: Plasma concentrations were monitored for up to 72 hours post-dose. Key

parameters assessed included AUC, C~max~, t~max~, and t~½~ [2].
Bioequivalence Criteria: The absence of a food effect was concluded if the 90% confidence

intervals for the geometric mean ratios (fed/fasted) of AUC and C~max~ were within the 80-125%
range [1] [2].

Key Takeaways for Professionals

No Food Interaction: The pharmacokinetics of canagliflozin are not altered by food, offering dosing
flexibility [1] [2].

Pre-Meal Dosing for Optimal Efficacy: To leverage its additional effect on post-meal blood sugar,
the dose should be scheduled before the first meal [1].

Fixed-Dose Combination Consideration: For canagliflozin/metformin fixed-dose combinations,
take with food to minimize the metformin-related gastrointestinal side effects [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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